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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

Before disposal, you must validate the physical state and hazard profile.[1] As a research

chemical, specific SDS data may be sparse; therefore, Universal Precautions for bioactive

organic solids apply.
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Property Value / Description Impact on Disposal

Formula C20H18FN3O2S2

Contains Fluorine (F) and

Sulfur (S); combustion

generates HF and SOx.[1][2]

[3]

Molecular Weight ~415.51 g/mol
Heavy organic molecule; non-

volatile.[1]

Physical State Solid (Crystalline Powder)
Requires "Solid Hazardous

Waste" segregation.[1]

Solubility
Low in water; High in

DMSO/Methanol

Rinsates must go to organic

solvent waste, not down the

drain.[1]

LogP ~4.5 (Lipophilic)

High potential for

bioaccumulation; do not

release to environment.

Critical Hazards (GHS Classification)
H301/H302: Toxic/Harmful if swallowed (Assumed for bioactive agents).[1]

H315/H319: Causes skin and serious eye irritation.[1]

H373: May cause damage to organs through prolonged or repeated exposure (Target organ

toxicity).[1]

Combustion Hazard: Thermal decomposition releases Hydrogen Fluoride (HF), Nitrogen

Oxides (NOx), and Sulfur Oxides (SOx).[1]

Waste Segregation & Collection Strategy
Proper segregation prevents cross-contamination and ensures the waste facility uses the

correct destruction method (Incineration).[1]
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Figure 1: Decision tree for segregating C20H18FN3O2S2 waste streams.[1]

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Compound)

Container: High-density polyethylene (HDPE) or glass jar with a screw-top lid.[1]
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Labeling: Must read "Hazardous Waste - Toxic Solid".[1]

Chemical Name: Write the full IUPAC name (e.g., N-(4-fluorophenyl)-2-...) or "Research

Compound C20H18FN3O2S2".[1] Do not use abbreviations like "Compound X".

Procedure:

Transfer waste powder into the container inside a fume hood.[1]

Wipe the container exterior with a solvent-dampened wipe (methanol/ethanol) to remove

dust.[1]

Place the wipe into the Solid Debris container.[1]

Protocol B: Liquid Waste (Solutions)
Container: Safety solvent can (grounded) or glass bottle (amber).

Segregation:

Halogenated Solvent Waste: If dissolved in Dichloromethane (DCM) or Chloroform.[1]

Non-Halogenated Solvent Waste: If dissolved in DMSO, Methanol, or Acetone.[1]

Note: Even though the compound contains Fluorine, the solvent determines the waste

stream classification unless the concentration of the compound is extremely high (>5%).[1]

Procedure: Pour liquid into the carboy using a funnel. Rinse the original vessel twice with the

compatible solvent and add rinsate to the waste.[1]

Protocol C: Contaminated Debris (Consumables)[1]
Items: Syringes, weigh boats, pipette tips, gloves.[1]

Procedure:

Collect all disposables in a clear, 6-mil polyethylene bag.

Double-bag the waste to prevent puncture or leakage.[1]
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Seal with tape and label as "Solid Chemical Debris - Contaminated with

C20H18FN3O2S2".[1]

Dispose of via the institutional hazardous waste stream (Incineration).[1] Do not autoclave

(autoclaving does not destroy the chemical and may aerosolize it).[1]

Decontamination & Spill Response
If C20H18FN3O2S2 is spilled on the benchtop or equipment:

Evacuate & PPE: Ensure lab coat, double nitrile gloves, and safety goggles are worn.[1]

Containment: Cover the spill with an absorbent pad.[1]

Solubilization: Since the compound is lipophilic (LogP ~4.5), water alone is ineffective.[1]

Apply Ethanol (70%) or Acetone to the absorbent pad to solubilize the residue.[1]

Cleaning: Wipe the area from the outside in.[1]

Verification: For high-potency areas, use a UV lamp (if the compound is fluorescent) or

swab-test to verify removal.[1]

Disposal: Place all used absorbent pads into the Solid Debris waste container.

Regulatory & Compliance Context
EPA (RCRA): While not explicitly P-listed (acutely toxic) or U-listed (toxic) by CAS number in

standard regulations, the generator must apply "Generator Knowledge" to classify it as toxic

waste due to its bioactive design.[1]

Destruction Method: The presence of the Trifluoromethyl or Fluorophenyl group requires

incineration at temperatures >1,100°C with alkaline scrubbing to neutralize Hydrogen

Fluoride (HF) gas.[1]

Drain Disposal:Strictly Prohibited. The high LogP indicates this compound will adsorb to

sludge and persist in aquatic environments.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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